1,2-Diacetoxytetralin

• Molecular Formula: C14H16O4
• Molecular Weight: 248.27 g/mol
• IUPAC Name: (1-acetyloxy-1,2,3,4-tetrahydronaphthalen-2-yl) acetate
• InChI: InChI=1S/C14H16O4/c1-9(15)17-13-8-7-11-5-3-4-6-12(11)14(13)18-10(2)16/h3-6,13-14H,7-8H2,1-2H3
• InChI Key: PWDTYDXUIYVSGG-UHFFFAOYSA-N
• SMILES: CC(=O)OC1CCC2=CC=CC=C2C1OC(=O)C

Description

1,2-Diacetoxytetralin, also known as DAT, is a chemical compound that belongs to the family of tetralin derivatives. It is a psychoactive drug that acts as a selective serotonin releasing agent (SSRA) and has been found to have potential therapeutic applications in the treatment of depression and anxiety disorders.

Mechanism of Action

The mechanism of action of 1,2-Diacetoxytetralin involves the selective release of serotonin from the presynaptic neurons. It binds to the serotonin transporter protein and causes the release of serotonin into the synaptic cleft, where it can bind to the postsynaptic receptors and exert its effects. This results in an increase in the levels of serotonin in the brain, which can improve mood, reduce anxiety, and promote a sense of well-being.
Biochemical and Physiological Effects:
1,2-Diacetoxytetralin has been found to have a number of biochemical and physiological effects. It can increase the levels of serotonin in the brain, which can improve mood, reduce anxiety, and promote a sense of well-being. It can also increase the levels of dopamine and norepinephrine, which are neurotransmitters that play a role in regulating mood and motivation. Additionally, it has been found to have anti-inflammatory and antioxidant properties, which can protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

1,2-Diacetoxytetralin has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high purity. It has also been extensively studied, and its mechanism of action is well understood. However, there are also some limitations to its use in lab experiments. It is a psychoactive drug and can have effects on behavior and mood, which can complicate the interpretation of experimental results. Additionally, it can be difficult to control the dosage and timing of administration, which can affect the reproducibility of results.

Future Directions

There are several future directions for research on 1,2-Diacetoxytetralin. One area of interest is its potential therapeutic applications in the treatment of depression and anxiety disorders. Further studies are needed to determine the optimal dosage, timing, and duration of treatment, as well as the potential side effects and long-term effects of the drug. Another area of interest is its potential use as a research tool to study the role of serotonin in the brain. Finally, there is also interest in developing new derivatives of 1,2-Diacetoxytetralin that may have improved therapeutic efficacy or reduced side effects.

Synthesis Methods

The synthesis of 1,2-Diacetoxytetralin involves the reaction of tetralin with acetic anhydride in the presence of a catalyst such as sulfuric acid or phosphoric acid. The reaction proceeds via an acylation reaction, where the acetyl groups of the acetic anhydride are transferred to the tetralin molecule, resulting in the formation of 1,2-Diacetoxytetralin.

Scientific Research Applications

1,2-Diacetoxytetralin has been extensively studied for its potential therapeutic applications in the treatment of depression and anxiety disorders. It has been found to act as a selective serotonin releasing agent (SSRA), which means that it can increase the levels of serotonin in the brain. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, appetite, and sleep. Low levels of serotonin have been associated with depression and anxiety disorders.